Cas no 2228207-51-8 (2-5-(trifluoromethyl)thiophen-2-ylethanethioamide)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide
• CAS No: 2228207-51-8
• MF: C₇H₆F₃NS₂
• MW: 225.254449367523
• CID: 6341276
• PubChem ID: 165670201
• Update Time: 2025-05-23

2-5-(trifluoromethyl)thiophen-2-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide
• EN300-1973271
• 2-[5-(trifluoromethyl)thiophen-2-yl]ethanethioamide
• 2228207-51-8

• Inchi： 1S/C7H6F3NS2/c8-7(9,10)5-2-1-4(13-5)3-6(11)12/h1-2H,3H2,(H2,11,12)
• InChI Key： CZUBSKFKIDBQEU-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC(N)=S

Computed Properties

• Exact Mass: 224.98937603g/mol
• Monoisotopic Mass: 224.98937603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide

Professional Introduction to Compound with CAS No. 2228207-51-8 and Product Name: 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide

The compound identified by the CAS number 2228207-51-8 and the product name 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a thiophene core imparts unique electronic and steric properties, making it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiophene derivatives in the synthesis of bioactive molecules. The structural motif of 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide combines the advantageous characteristics of thiophene with the electron-withdrawing effect of the trifluoromethyl group, enhancing its binding affinity and metabolic stability. This combination has been observed to improve the pharmacokinetic profile of small molecule drugs, a critical factor in their clinical efficacy.

In the context of modern drug discovery, the development of novel scaffolds that exhibit high selectivity and low toxicity is paramount. The trifluoromethyl substituent in this compound not only influences its electronic properties but also contributes to its lipophilicity, which is often a key determinant of drug absorption and distribution. Furthermore, the amide linkage in the molecule introduces a polar region that can interact favorably with biological targets, such as enzymes and receptors.

Recent studies have demonstrated that thiophene-based compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide may contribute to its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, modifications at the thiophen-2-yl position could lead to derivatives with enhanced binding affinity to specific protein targets, thereby improving therapeutic outcomes.

The incorporation of computational chemistry techniques has further accelerated the discovery process for such compounds. Molecular modeling studies have been instrumental in predicting the binding modes of 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide with various biological targets. These simulations have provided insights into how structural modifications can optimize interactions with proteins, leading to more effective drug candidates. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug development pipeline.

Experimental validation plays a crucial role in confirming the hypotheses generated through computational studies. In vitro assays have been conducted to evaluate the biological activity of 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide, focusing on its interaction with key enzymes and receptors relevant to therapeutic intervention. Preliminary results suggest that this compound exhibits promising activity against certain disease-related targets, warranting further investigation.

The synthesis of complex molecules like 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide requires meticulous planning and execution. Advanced synthetic methodologies have been employed to construct the desired structural framework while maintaining high purity standards. Techniques such as cross-coupling reactions and functional group transformations have been utilized to introduce the necessary substituents at strategic positions within the molecule. These synthetic strategies ensure that the final product is suitable for downstream applications in drug discovery.

The impact of fluorine-containing groups on pharmaceuticals cannot be overstated. The trifluoromethyl moiety is particularly noteworthy for its ability to modulate pharmacokinetic properties, including bioavailability and metabolic stability. This has led to its widespread use in modern drug design, where it is often employed to enhance binding affinity and reduce susceptibility to enzymatic degradation. The presence of this group in 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide suggests that it may exhibit similar advantages when evaluated further.

As research continues to evolve, interdisciplinary approaches are becoming increasingly prevalent in pharmaceutical chemistry. The integration of expertise from organic synthesis, medicinal chemistry, and computational biology has led to more efficient and innovative drug discovery processes. The study of compounds like 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide exemplifies this trend, as it bridges multiple disciplines to explore new therapeutic possibilities.

The future prospects for this compound are promising, with ongoing research aimed at expanding its potential applications. Further investigations may focus on exploring analogs derived from this scaffold, as well as evaluating its efficacy in preclinical models. By leveraging cutting-edge technologies and collaborative efforts within the scientific community, significant advancements can be anticipated in harnessing the therapeutic potential of 2-5-(trifluoromethyl)thiophen-2-ylethanethioamide.